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Compound of Interest

Compound Name: SU 5402 (GMP)

Cat. No.: B1684518 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds is a critical component of laboratory safety and regulatory compliance.

This guide provides essential, step-by-step procedures for the safe and compliant disposal of

SU 5402, a potent receptor tyrosine kinase inhibitor, under Good Manufacturing Practice

(GMP) guidelines. Adherence to these procedures is vital to mitigate risks to personnel and the

environment.

SU 5402 is classified as harmful if swallowed, a skin and eye irritant, and may cause

respiratory irritation.[1] Therefore, appropriate personal protective equipment (PPE), including

safety goggles with side-shields, protective gloves, and a suitable respirator, must be worn

when handling this compound.[1] Engineering controls, such as adequate ventilation and the

provision of an accessible safety shower and eye wash station, are also essential.[1]

Disposal of SU 5402 (GMP) Waste
The primary principle for the disposal of SU 5402 is to treat it as a hazardous chemical waste. It

should not be disposed of down the drain or in regular trash.[1] The following procedure

outlines the necessary steps for its proper disposal:

Waste Identification and Segregation:

All waste containing SU 5402, including pure compound, contaminated labware (e.g.,

vials, pipette tips), and solutions, must be segregated from non-hazardous waste.
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Do not mix SU 5402 waste with other incompatible chemical wastes to prevent unforeseen

reactions.[2]

Containerization:

Use a dedicated, leak-proof, and clearly labeled hazardous waste container. The container

must be compatible with the chemical nature of SU 5402.

Ensure the container is sound and the exterior is free from contamination.

Labeling:

The waste container must be labeled with "Hazardous Waste" and the full chemical name:

"SU 5402".

Include the hazard pictograms for "Harmful" and "Irritant".

Indicate the start date of waste accumulation.

Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials.

The storage area should have secondary containment to manage any potential leaks or

spills.

Disposal:

Arrange for the collection and disposal of the SU 5402 waste through a licensed and

certified hazardous waste disposal contractor.

Provide the contractor with the Safety Data Sheet (SDS) for SU 5402 to ensure they have

all the necessary information for safe handling and disposal.

Key Data Summary
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For quick reference, the following table summarizes the essential information for the safe

handling and disposal of SU 5402.

Parameter Information Reference

Chemical Name

2-[(1,2-Dihydro-2-oxo-3H-

indol-3-ylidene)methyl]-4-

methyl-1H-pyrrole-3-propanoic

acid

CAS Number 215543-92-3

Molecular Formula C17H16N2O3

Hazards

Harmful if swallowed, Causes

skin irritation, Causes serious

eye irritation, May cause

respiratory irritation.

Personal Protective Equipment

(PPE)

Safety goggles with side-

shields, Protective gloves,

Suitable respirator.

Disposal Method

Treat as hazardous chemical

waste. Do not dispose down

the drain or in regular trash.

Use a licensed hazardous

waste disposal service.

Experimental Protocols
While specific experimental protocols for the chemical neutralization of SU 5402 are not readily

available in the provided search results, the general principle of chemical waste management

under GMP should be followed. This involves treating the waste in accordance with local, state,

and federal regulations for hazardous materials.

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of SU 5402
(GMP).

Step 1: Handling & Segregation Step 2: Containment & Labeling Step 3: Storage & Disposal

Handle SU 5402 with appropriate PPE Segregate SU 5402 waste from non-hazardous waste Place waste in a dedicated, leak-proof container Label container with 'Hazardous Waste', chemical name, and hazard pictograms Store sealed container in a designated secure area Arrange for pickup by a certified hazardous waste contractor Provide SDS to the waste contractor

Click to download full resolution via product page

SU 5402 (GMP) Disposal Workflow

By following these procedures, laboratories can ensure the safe and compliant disposal of SU

5402, fostering a secure working environment and upholding environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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